2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone

• IUPAC Name: 2-(4-methylphenyl)-3-(6-methylpyridin-2-yl)quinazolin-4-one
• InChI: InChI=1S/C21H17N3O/c1-14-10-12-16(13-11-14)20-23-18-8-4-3-7-17(18)21(25)24(20)19-9-5-6-15(2)22-19/h3-13H,1-2H3
• InChI Key: VZSSVRAQYMTPHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=O)N2C4=CC=CC(=N4)C
• Molecular Formula: C21H17N3O
• Molecular Weight: 327.4 g/mol
• Solubility: >49.1 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone, also known as PD153035, is a synthetic compound that has been extensively studied for its potential use as an anticancer agent. It belongs to the class of quinazoline-based tyrosine kinase inhibitors, which work by inhibiting the activity of certain enzymes that are involved in the growth and spread of cancer cells.

Scientific Research Applications

2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone has been extensively studied for its potential use as an anticancer agent. It has been shown to inhibit the activity of the epidermal growth factor receptor (EGFR) tyrosine kinase, which is overexpressed in many types of cancer cells. Inhibition of EGFR activity leads to a reduction in cell proliferation, migration, and invasion, as well as an increase in apoptosis. 2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone has been shown to be effective against a variety of cancer cell lines, including lung, breast, colon, and prostate cancer.

Mechanism of Action

2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone works by binding to the ATP-binding site of the EGFR tyrosine kinase, which prevents the enzyme from phosphorylating its downstream targets. This leads to a reduction in cell proliferation, migration, and invasion, as well as an increase in apoptosis. 2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone has also been shown to inhibit the activity of other tyrosine kinases such as HER2, HER4, and c-Src.
Biochemical and Physiological Effects:
2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer activity, it has been shown to inhibit the growth of bacteria such as Staphylococcus aureus and Pseudomonas aeruginosa. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone has several advantages for lab experiments. It is readily available and relatively inexpensive compared to other tyrosine kinase inhibitors. It is also highly specific for EGFR and has a high binding affinity, which makes it an ideal tool for studying the role of EGFR in cancer cells. However, 2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone has some limitations as well. It has poor solubility in aqueous solutions, which can make it difficult to use in certain assays. It also has a relatively short half-life, which can limit its effectiveness in vivo.

Future Directions

There are many future directions for further research on 2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone. One area of interest is the development of more potent and selective tyrosine kinase inhibitors that can overcome the limitations of 2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone. Another area of interest is the use of 2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone in combination with other anticancer agents to enhance its effectiveness. Additionally, further studies are needed to elucidate the mechanisms of resistance to 2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone in cancer cells, which can help to identify new targets for drug development. Finally, the use of 2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone in animal models of cancer can provide valuable information on its efficacy and safety in vivo.

Synthesis Methods

2-(4-methylphenyl)-3-(6-methyl-2-pyridinyl)-4(3H)-quinazolinone can be synthesized using a variety of methods, but the most commonly used method is the reaction of 4-methylphenylhydrazine with 2-chloro-6-methylpyridine to form the corresponding hydrazone. This is then reacted with 2-aminobenzoic acid to form the quinazolinone ring system. The resulting compound is then purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.